Cas no 84989-41-3 (2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives)

• Product Name: 2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
• CAS No: 84989-41-3
• MF: C₃₂H₆₀O₂
• MW: 476.817610740662
• CID: 60798
• PubChem ID: 6441644
• Update Time: 2025-04-18

2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
• (4Z)-4-Pentadecylidene-3-tetradecyl-2-oxetanone
• EC 284-932-5
• EINECS 284-932-5
• EINECS 255-745-6
• DTXSID40860589
• SCHEMBL2019122
• 84989-41-3
• (4Z)-4-pentadecylidene-3-tetradecyloxetan-2-one
• 42272-70-8
• NS00089429
• 4-Pentadecylidene-3-tetradecyloxetan-2-one
• 2-Oxetanone, 4-pentadecylidene-3-tetradecyl-

• Inchi： 1S/C32H60O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-30(32(33)34-31)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3/b31-29-
• InChI Key： BKSVJFGDPOUPBY-YCNYHXFESA-N
• SMILES： O1C(C(/C/1=C/CCCCCCCCCCCCCC)CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 476.459
• Monoisotopic Mass: 476.459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 26
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 14.9

Experimental Properties

• Density: 0.906
• Boiling Point: 584.2°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.488
• PSA: 26.30000
• LogP: 11.22570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones